Cas no 843622-05-9 (4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 843622-05-9
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• MDL: MFCD04015473
• CID: 4717380
• Update Time: 2025-08-02

4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-benzimidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-benzimidazol-2-yl-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-(1H-benzoimidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• STK866532
• SBB045450
• BB 0219763
• ST50145999
• 4-(1H-1,3-benzimidazol-2-yl)-1-(3-methoxyphenyl)-2-pyrrolidinone
• 4-(1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• 2-pyrrolidinone, 4-(1H-benzimidazol
• 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one

• MDL： MFCD04015473
• Inchi： 1S/C18H17N3O2/c1-23-14-6-4-5-13(10-14)21-11-12(9-17(21)22)18-19-15-7-2-3-8-16(15)20-18/h2-8,10,12H,9,11H2,1H3,(H,19,20)
• InChI Key： LNMWKBHPTJLGRD-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2)CN1C1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Topological Polar Surface Area: 58.2

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 843622-05-9)

The compound 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 843622-05-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This article delves into its properties, synthesis, and relevance in modern scientific inquiries, addressing common questions and trends in the field.

Structurally, 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one combines a benzodiazole moiety with a pyrrolidin-2-one ring, linked to a 3-methoxyphenyl group. This arrangement imparts distinct electronic and steric properties, making it a candidate for studying enzyme inhibition, receptor modulation, and other biochemical interactions. Researchers often explore such compounds for their potential in drug discovery, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for novel heterocyclic compounds like 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one has surged, driven by advancements in AI-driven drug design and high-throughput screening. These technologies enable rapid identification of bioactive molecules, aligning with the growing interest in personalized medicine and targeted therapies. The compound's CAS No. 843622-05-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Synthetic routes to 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one typically involve multi-step organic reactions, including condensation and cyclization steps. Optimizing these processes is a key focus for chemists, as efficiency and yield are critical for scaling up production. The compound's benzodiazole core is particularly noteworthy, as similar structures are found in FDA-approved drugs, underscoring its therapeutic potential.

From an SEO perspective, queries such as "benzodiazole derivatives in drug discovery" and "pyrrolidin-2-one applications" highlight user interest in this niche. Additionally, the rise of green chemistry has spurred investigations into eco-friendly synthesis methods for such compounds, addressing environmental concerns without compromising efficacy.

In summary, 4-(1H-1,3-benzodiazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 843622-05-9) represents a promising scaffold in medicinal chemistry. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of AI-augmented drug development and sustainable synthesis. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation.